N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide

• IUPAC Name: N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C19H23NO3/c1-12-9-10-15(13(2)11-12)14(3)20-19(21)16-7-6-8-17(22-4)18(16)23-5/h6-11,14H,1-5H3,(H,20,21)
• InChI Key: QVSRKHSOKBRHHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)NC(=O)C2=C(C(=CC=C2)OC)OC)C
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide, also known as DMPEB, is a synthetic compound that belongs to the class of benzamides. It has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide is not fully understood. However, it is believed to act by modulating the activity of certain enzymes and receptors in the body. N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators. It has also been shown to modulate the activity of the dopamine transporter, which is involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects:
N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation in animal models of acute and chronic inflammation. N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide has also been shown to induce cell death in cancer cells and inhibit tumor growth in animal models of cancer. In addition, N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide has been shown to protect neurons from oxidative stress and reduce the formation of beta-amyloid plaques in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been shown to exhibit low toxicity in animal models. However, N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide has some limitations for lab experiments. It is a relatively new compound, and its exact mechanism of action is not fully understood. In addition, more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide. One direction is to further investigate its potential therapeutic applications in various diseases, such as Parkinson's disease and Alzheimer's disease. Another direction is to study its mechanism of action in more detail. In addition, more research is needed to determine its safety and efficacy in humans. Finally, there is a need for the development of more potent and selective analogs of N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide for use in scientific research and potential therapeutic applications.
Conclusion:
In conclusion, N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It has been studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide has also been investigated for its potential use in the treatment of Parkinson's disease and Alzheimer's disease. Although more research is needed to determine its safety and efficacy in humans, N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide has several advantages for lab experiments and has several future directions for research.

Synthesis Methods

N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide can be synthesized by the reaction of 2,3-dimethoxybenzoyl chloride with 1-(2,4-dimethylphenyl) ethylamine in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is purified by column chromatography to obtain pure N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide.

Scientific Research Applications

N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide has shown potential therapeutic applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. N-[1-(2,4-dimethylphenyl)ethyl]-2,3-dimethoxybenzamide has also been investigated for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.